Cas no 2128723-91-9 (N'-(6-chloro-5-fluoropyridin-3-yl)sulfonylethoxycarbohydrazide)

• Product Name: N'-(6-chloro-5-fluoropyridin-3-yl)sulfonylethoxycarbohydrazide
• CAS No: 2128723-91-9
• MF: C₈H₉ClFN₃O₄S
• MW: 297.691162824631
• CID: 5408761
• PubChem ID: 127265817
• Update Time: 2025-06-09

N'-(6-chloro-5-fluoropyridin-3-yl)sulfonylethoxycarbohydrazide Chemical and Physical Properties

Names and Identifiers

• Ethyl N-[(6-chloro-5-fluoropyridin-3-yl)sulfonylamino]carbamate
• EN300-26593059
• 2128723-91-9
• n'-[(6-chloro-5-fluoropyridin-3-yl)sulfonyl]ethoxycarbohydrazide
• AKOS030729845
• Z1870048016
• N'-(6-chloro-5-fluoropyridin-3-yl)sulfonylethoxycarbohydrazide

• Inchi： 1S/C8H9ClFN3O4S/c1-2-17-8(14)12-13-18(15,16)5-3-6(10)7(9)11-4-5/h3-4,13H,2H2,1H3,(H,12,14)
• InChI Key： IQGUUCPZBJBWJO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=N1)S(NNC(=O)OCC)(=O)=O)F

Computed Properties

• Exact Mass: 296.9986328g/mol
• Monoisotopic Mass: 296.9986328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 106Ų

Additional information on N'-(6-chloro-5-fluoropyridin-3-yl)sulfonylethoxycarbohydrazide

N'-(6-Chloro-5-fluoropyridin-3-yl)sulfonylethoxycarbohydrazide (CAS No. 2128723-91-9): A Comprehensive Overview

N'-(6-Chloro-5-fluoropyridin-3-yl)sulfonylethoxycarbohydrazide (CAS No. 2128723-91-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of hydrazides, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of N'-(6-chloro-5-fluoropyridin-3-yl)sulfonylethoxycarbohydrazide is characterized by a pyridine ring substituted with a chlorine and fluorine atom at the 6 and 5 positions, respectively, and a sulfonylethoxycarbohydrazide moiety. This combination of functional groups imparts the molecule with specific physicochemical properties that make it an attractive candidate for drug development.

Recent studies have focused on the synthesis and characterization of N'-(6-chloro-5-fluoropyridin-3-yl)sulfonylethoxycarbohydrazide. One notable approach involves the reaction of 6-chloro-5-fluoropyridine-3-sulfonyl chloride with ethylcarbohydrazide in the presence of a base, such as triethylamine. This method yields high purity and yield, making it suitable for large-scale production.

The biological activity of N'-(6-chloro-5-fluoropyridin-3-yl)sulfonylethoxycarbohydrazide has been extensively evaluated in various in vitro and in vivo models. In cell-based assays, this compound has demonstrated potent antiproliferative effects against several cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways, such as p53 and Bcl-2.

Furthermore, preliminary studies have explored the potential of N'-(6-chloro-5-fluoropyridin-3-yl)sulfonylethoxycarbohydrazide as an antiviral agent. In vitro experiments have shown that this compound can inhibit the replication of certain RNA viruses, such as influenza and hepatitis C virus. The antiviral activity is attributed to its ability to interfere with viral entry and replication processes.

In addition to its therapeutic potential, N'-(6-chloro-5-fluoropyridin-3-yl)sulfonylethoxycarbohydrazide has been investigated for its pharmacokinetic properties. Animal studies have revealed that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its development as an oral drug candidate.

The safety profile of N'-(6-chloro-5-fluoropyridin-3-yl)sulfonylethoxycarbohydrazide has also been assessed in preclinical studies. Toxicity evaluations in rodents have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters.

Despite these promising findings, further research is needed to fully elucidate the mechanisms underlying the biological activities of N'-(6-chloro-5-fluoropyridin-3-yl)sulfonylethoxycarbohydrazide. Ongoing studies are focusing on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, clinical trials are being planned to evaluate its safety and efficacy in human subjects.

In conclusion, N'-(6-chloro-5-fluoropyridin-3-yl)sulfonylethoxycarbohydrazide (CAS No. 2128723-91-9) represents a promising lead compound in the development of novel therapeutic agents for cancer and viral infections. Its unique chemical structure and favorable biological properties make it an exciting candidate for further investigation and potential clinical application.